Cas no 1361585-14-9 (4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl
• CAS No: 1361585-14-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4992877
• Update Time: 2025-10-25

4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-9-3-7(4-10(15)12(9)16)6-1-2-8(13(18)19)11(17)5-6/h1-5,13H
• InChI Key： CRJHOBQKRLNUBJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(C(F)F)=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl

Comprehensive Overview of 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361585-14-9)

The compound 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361585-14-9) is a highly specialized organofluorine and organochlorine derivative that has garnered significant interest in both academic and industrial research. Its unique structural features, including the presence of difluoromethyl and fluoro substituents, make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. This article delves into the properties, applications, and market trends of this compound, while addressing common queries and concerns from researchers and industry professionals.

One of the most frequently asked questions about 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl revolves around its synthetic pathways. The compound is typically synthesized through cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the introduction of the difluoromethyl group at the 4' position. Researchers often inquire about the reaction conditions and catalysts used, as these factors significantly impact the yield and purity of the final product. Recent advancements in green chemistry have also led to the exploration of more sustainable synthetic routes, aligning with the growing demand for eco-friendly chemical processes.

The physicochemical properties of 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl are another area of keen interest. The compound exhibits a high degree of thermal stability and lipophilicity, making it suitable for applications in material science and drug development. Its molecular weight and logP value are often cited in research papers, as these parameters are critical for understanding its behavior in various environments. Additionally, the presence of both fluorine and chlorine atoms contributes to its unique electronic properties, which are exploited in the design of electronic materials and pharmaceutical agents.

In the realm of pharmaceutical research, 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl has shown promise as a building block for the development of novel therapeutic agents. The difluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates. Researchers are actively investigating its potential in the treatment of central nervous system (CNS) disorders and inflammatory diseases, given its ability to modulate specific biological targets. This has led to a surge in demand for high-purity samples of the compound, as evidenced by the increasing number of inquiries from contract research organizations (CROs) and pharmaceutical companies.

The material science community has also taken note of 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl, particularly for its potential in the development of advanced polymers and liquid crystals. The compound's aromatic core and halogen substituents make it an excellent candidate for π-conjugated systems, which are essential for organic electronics and optoelectronic devices. Recent studies have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electron-withdrawing properties can improve device performance. This has sparked a wave of innovation in the field, with many researchers seeking to optimize its synthetic scalability and application-specific modifications.

Market trends for 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl reflect its growing importance in both academic and industrial settings. The compound is currently available through several specialty chemical suppliers, with prices varying based on purity levels and batch sizes. A common query from potential buyers pertains to the storage conditions and shelf life of the compound, as improper handling can lead to degradation. Suppliers often recommend storing it in a cool, dry place under an inert atmosphere to maintain its integrity. Additionally, the rise of custom synthesis services has enabled researchers to obtain tailored versions of the compound, further expanding its utility.

Environmental and safety considerations are also top of mind for users of 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl. While the compound is not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are advised during handling. Researchers frequently search for information on its ecotoxicity and biodegradability, as these factors are critical for ensuring compliance with environmental regulations. Recent efforts have focused on developing greener alternatives or recycling methods to minimize its environmental footprint, aligning with the broader push toward sustainable chemistry.

In conclusion, 4'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361585-14-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique chemical structure and properties continue to inspire innovation, while its market availability ensures accessibility for researchers worldwide. As interest in fluorinated and chlorinated compounds grows, this compound is poised to remain a key player in the advancement of science and technology.